Cas no 2227920-18-3 (rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227920-18-3
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• CID: 6149905
• PubChem ID: 165797584
• Update Time: 2025-06-22

rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine
• 2227920-18-3
• EN300-1920444

• Inchi： 1S/C8H11BrN2S/c1-8(2)5(6(8)10)7-11-3-4(9)12-7/h3,5-6H,10H2,1-2H3/t5-,6+/m1/s1
• InChI Key： XVCLZAUCJBDPAL-RITPCOANSA-N
• SMILES： BrC1=CN=C([C@H]2[C@@H](C2(C)C)N)S1

Computed Properties

• Exact Mass: 245.98263g/mol
• Monoisotopic Mass: 245.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine

Rac-(1R,3S)-3-(5-Bromo-1,3-Thiazol-2-Yl)-2,2-Dimethylcyclopropan-1-Amine

The compound rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine with CAS No. 2227920-18-3 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule consists of a cyclopropane ring substituted with a 5-bromo-1,3-thiazole moiety and a dimethylamino group, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the importance of thiazole-containing compounds in modulating biological systems. The 5-bromo substitution on the thiazole ring introduces electronic and steric effects that enhance the molecule's bioactivity. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a potential lead for anti-inflammatory drug development. Additionally, its cyclopropane core contributes to the molecule's stability and ability to interact with target proteins through non-covalent interactions.

The synthesis of rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral auxiliaries and asymmetric catalysis has enabled the selective formation of the desired enantiomer. This approach not only ensures high enantiomeric purity but also aligns with green chemistry principles by minimizing waste and optimizing reaction conditions.

One of the most exciting aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have shown that it can effectively inhibit the activity of Janus kinase (JAK), a key player in immune response regulation. This property positions the compound as a potential therapeutic agent for autoimmune diseases such as rheumatoid arthritis and psoriasis. Furthermore, its dimethylamino group enhances its lipophilicity, facilitating better absorption and distribution within biological systems.

The structural versatility of rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-yl)-2,2-dimethylcyclopropan-1-amine also makes it an attractive scaffold for further chemical modifications. By altering substituents on the thiazole ring or modifying the cyclopropane core, researchers can explore a wide range of biological activities. For instance, introducing electron-withdrawing groups on the thiazole ring could enhance its binding affinity to specific receptors or enzymes.

In terms of safety and toxicity profiles, preliminary assessments indicate that this compound exhibits low acute toxicity in animal models. However, further long-term studies are required to fully understand its safety profile for human use. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing such compounds into clinical trials.

The integration of computational chemistry tools has significantly accelerated the discovery and optimization of rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-Yl)-2,2-Dimethylcyclopropanamine derivatives. Molecular docking studies have provided insights into how this compound interacts with target proteins at the atomic level. These findings have guided subsequent medicinal chemistry efforts to refine its pharmacokinetic properties while maintaining or improving its bioactivity.

In conclusion, rac-(1R,3S)-3-(5-bromo-1,3-thiazol-2-Yl)-2,2-Dimethylcyclopropanamine represents a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemistry positions it as a valuable asset in modern drug discovery pipelines. As research continues to unravel its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.